2-Methylphenyl isothiocyanate
Overview
Description
2-Methylphenyl isothiocyanate, also known as this compound, is a useful research compound. Its molecular formula is C8H7NS and its molecular weight is 149.21 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The compound has been submitted to the National Cancer Institute (NCI) for testing and evaluation and the Cancer Chemotherapy National Service Center (NSC) number is 220230. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Nrf2 Activation in Cultured Fibroblasts
Isothiocyanates such as allyl isothiocyanate (AITC), butyl isothiocyanate (BITC), and phenylethyl isothiocyanate (PEITC), which are structurally related to 2-methylphenyl isothiocyanate, have been shown to activate Nrf2 in NIH3T3 fibroblasts. This activation results in increased expression of phase 2 and antioxidant enzymes, including γ-glutamyl cysteine synthetase (γGCS), heme oxygenase-1 (HO-1), and NAD(P)H:quinone oxidoreductase (NQO1) (Ernst et al., 2011).
Atmospheric Chemistry
This compound participates in gas-phase reactions with OH radicals. Studies on its reaction kinetics and products in a smog chamber-mass analyzer system have provided insights into its atmospheric lifetimes and environmental impact, contributing to a better understanding of atmospheric chemistry (Sommerlade, Ekici, & Parlar, 2006).
Biofumigation and Soil Biology
Isothiocyanates, including 2-phenylethyl isothiocyanate, which is similar to this compound, have shown biological activity against soil insects and pests. This highlights their potential in biofumigation practices and understanding their interactions with different soil types and temperatures (Matthiessen & Shackleton, 2005).
Mitochondrial Imaging
Isothiocyanate-functionalized compounds have been used in mitochondrial imaging due to their high specificity and photostability. This application is crucial in real-time monitoring of cellular processes like mitophagy (Zhang et al., 2015).
Chemical Synthesis
This compound plays a role in the synthesis of new polycondensed heterocycles, contributing to the field of organic chemistry and material sciences. It has been involved in reactions leading to novel structures with potential applications in various domains (Calestani et al., 2001).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Isothiocyanates, a class of compounds to which 2-methylphenyl isothiocyanate belongs, are known to exhibit various biological characteristics, including antimicrobial, anti-inflammatory, and anticancer properties .
Mode of Action
The mode of action of this compound involves its interaction with various amines . Phenyl isothiocyanate, a related compound, is known to be highly reactive with various amines due to the fact that the electrons of the group (N=C=S) could be spread over the benzene . This suggests that this compound may also interact with amines in a similar manner.
Biochemical Pathways
, isothiocyanates are known to modulate a large number of cancer-related targets or pathways. These include the inhibition of CYP enzymes, induction of phase II enzymes via activation of NF-E2-related factor-2 (Nrf 2), modulation of cell cycle regulators, induction of apoptosis, inhibition of nuclear factor kappa B (NF-ĸB), and inhibition of macrophage .
Biochemical Analysis
Biochemical Properties
2-Methylphenyl isothiocyanate plays a significant role in biochemical reactions, particularly in the modification of proteins and enzymes. It reacts with amino groups in proteins, forming stable thiourea derivatives. This interaction can alter the activity of enzymes and proteins, making this compound a useful reagent for studying enzyme mechanisms and protein functions. Additionally, it has been observed to interact with glutathione, a critical antioxidant in cells, potentially affecting cellular redox balance .
Cellular Effects
This compound has been shown to influence various cellular processes. It can induce apoptosis in cancer cells by activating cell death pathways and inhibiting cell proliferation. This compound also affects cell signaling pathways, such as the mitogen-activated protein kinase (MAPK) pathway, which plays a crucial role in cell growth and differentiation. Furthermore, this compound can modulate gene expression, leading to changes in cellular metabolism and function .
Molecular Mechanism
The molecular mechanism of this compound involves its ability to form covalent bonds with nucleophilic sites on biomolecules. This compound can inhibit the activity of certain enzymes by binding to their active sites, thereby preventing substrate binding and catalysis. Additionally, this compound can induce oxidative stress by depleting cellular antioxidants, leading to the activation of stress response pathways and changes in gene expression .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can vary over time. This compound is relatively stable under standard laboratory conditions but can degrade when exposed to light and heat. Long-term exposure to this compound has been shown to cause sustained changes in cellular function, including alterations in cell cycle progression and increased oxidative stress .
Dosage Effects in Animal Models
The effects of this compound in animal models are dose-dependent. At low doses, it can induce beneficial effects such as the activation of detoxification enzymes and the inhibition of tumor growth. At high doses, this compound can cause toxic effects, including liver damage, gastrointestinal irritation, and systemic toxicity. These adverse effects highlight the importance of careful dosage control in experimental settings .
Metabolic Pathways
This compound is metabolized in the liver through the mercapturic acid pathway. It is conjugated with glutathione to form a thiol conjugate, which is then further metabolized and excreted in the urine. This metabolic pathway is crucial for the detoxification and elimination of this compound from the body. Additionally, this compound can influence metabolic flux by modulating the activity of key metabolic enzymes .
Transport and Distribution
Within cells, this compound is transported and distributed through passive diffusion and active transport mechanisms. It can interact with various transporters and binding proteins, affecting its localization and accumulation in different cellular compartments. The distribution of this compound within tissues is influenced by its lipophilicity and affinity for cellular membranes .
Subcellular Localization
This compound is primarily localized in the cytoplasm and can accumulate in specific organelles such as the mitochondria and endoplasmic reticulum. This subcellular localization is influenced by targeting signals and post-translational modifications that direct the compound to specific compartments. The activity and function of this compound can be affected by its localization, as it can interact with organelle-specific proteins and enzymes .
Properties
IUPAC Name |
1-isothiocyanato-2-methylbenzene |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7NS/c1-7-4-2-3-5-8(7)9-6-10/h2-5H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
JYKYYPPZLPVIBY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1N=C=S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7NS |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID60210325 |
Source
|
| Record name | 2-Tolyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60210325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
149.21 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS No. |
614-69-7 |
Source
|
| Record name | 2-Methylphenyl isothiocyanate | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=614-69-7 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 2-Tolyl isothiocyanate | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000614697 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | 614-69-7 | |
| Source | DTP/NCI | |
| URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=220230 | |
| Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
| Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
| Record name | 2-Tolyl isothiocyanate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID60210325 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | o-tolyl isothiocyanate | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.009.447 | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
| Record name | 2-TOLYL ISOTHIOCYANATE | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/U0ST94Z07Y | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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